Cas no 87081-54-7 (Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel-)

• Product Name: Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel-
• CAS No: 87081-54-7
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 720100
• PubChem ID: 57377377
• Update Time: 2025-10-27

Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel-
• (2S,3S)-3-acetamido-2-hydroxy-4-oxo-4-phenylbutanoic acid
• THREO-2-HYDROXY-3-ACETYLAMINO-4-OXO-4-PHENYLBUTANOIC ACID
• THREO-(2RS)-3-ACETYLAMINO-2-HYDROXY-4-OXO-4-PHENYLBUTYRIC ACID
• Benzenebutanoic acid, β-(acetylamino)-α-hydroxy-γ-oxo-, (R*,S*)- (9CI)
• Benzenebutanoic acid, β-(acetylamino)-α-hydroxy-γ-oxo-, (R*,S*)-(±)- (ZCI)
• rel-(αR,βS)-β-(Acetylamino)-α-hydroxy-γ-oxobenzenebutanoic acid (ACI)
• CS-0061063
• AR,
• A-(Acetylamino)-
• A-oxobenzenebutanoic acid
• AKOS037646889
• AS-71397
• rel-(
• AS)-
• 2361924-05-0
• 87081-54-7
• W16752
• AC-30707
• A-hydroxy-

• Inchi： 1S/C12H13NO5/c1-7(14)13-9(11(16)12(17)18)10(15)8-5-3-2-4-6-8/h2-6,9,11,16H,1H3,(H,13,14)(H,17,18)/t9-,11-/m0/s1
• InChI Key： JRVRHJSMHHKUKE-ONGXEEELSA-N
• SMILES： [C@@H](NC(=O)C)([C@H](O)C(=O)O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.07937252g/mol
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (16 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel-

Research Brief on Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel- (CAS: 87081-54-7)

Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel- (CAS: 87081-54-7) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for bioactive molecules or as a modulator of enzymatic activity. The compound's structural complexity and stereospecificity make it a valuable candidate for exploring novel therapeutic pathways.

Recent research has focused on the synthesis and characterization of this compound, with an emphasis on optimizing its enantiomeric purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis route for 87081-54-7, employing a catalytic enantioselective oxidation step to achieve high stereocontrol. The study reported a 92% enantiomeric excess (ee) and a 78% overall yield, marking a significant improvement over previous methods. This advancement is critical for scaling up production and ensuring the compound's suitability for further pharmacological evaluation.

In addition to synthetic improvements, the biological activity of 87081-54-7 has been investigated in the context of inflammation and cancer. A preclinical study demonstrated that the compound exhibits inhibitory effects on NF-κB signaling, a key pathway involved in inflammatory responses and tumorigenesis. The study, conducted in murine models, showed a dose-dependent reduction in pro-inflammatory cytokines (e.g., TNF-α and IL-6) and suppression of tumor growth in xenograft models. These findings suggest that 87081-54-7 could serve as a lead compound for developing anti-inflammatory or anti-cancer agents, though further mechanistic studies are warranted.

Another area of interest is the compound's potential as a chiral auxiliary or catalyst in asymmetric synthesis. Researchers have explored its utility in facilitating stereoselective transformations, such as aldol reactions and Michael additions. A 2022 study in Organic Letters highlighted its effectiveness in promoting high diastereoselectivity (up to 95:5 dr) in the synthesis of β-hydroxy ketones, a common motif in natural products and pharmaceuticals. This application underscores the versatility of 87081-54-7 beyond its direct biological activity.

Despite these promising developments, challenges remain in the clinical translation of 87081-54-7. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Additionally, the compound's safety profile and off-target effects require comprehensive evaluation in advanced preclinical models.

In conclusion, Benzenebutanoic acid, b-(acetylamino)-a-hydroxy-g-oxo-, (aR,bS)-rel- (CAS: 87081-54-7) represents a multifaceted molecule with significant promise in chemical biology and drug discovery. Recent advances in its synthesis, biological activity, and synthetic applications highlight its potential as a valuable tool and therapeutic candidate. Future research should focus on addressing its pharmacokinetic limitations and elucidating its mechanisms of action to unlock its full potential in medicine.